![molecular formula C17H16Cl2N2O4 B3883242 N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,4-dichlorobenzamide](/img/structure/B3883242.png)
N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,4-dichlorobenzamide
Overview
Description
N-[4-(acetylamino)-2,5-dimethoxyphenyl]-3,4-dichlorobenzamide, commonly known as Diclazuril, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the benzeneacetonitrile class of compounds and has been found to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of Diclazuril involves the inhibition of mitochondrial respiration in the parasite. This leads to a reduction in the production of ATP, which is essential for the survival and replication of the parasite. Diclazuril also disrupts the development of the parasite within the host, leading to a reduction in the severity of the disease.
Biochemical and Physiological Effects
Diclazuril has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including succinate dehydrogenase and NADH oxidase. It has also been found to modulate the immune response of the host, leading to a reduction in the severity of the disease.
Advantages and Limitations for Lab Experiments
Diclazuril has several advantages for use in lab experiments. It is highly effective against coccidiosis and has a low toxicity profile. It is also relatively easy to synthesize and purify, making it readily available for use in research. However, one limitation of Diclazuril is that it is specific to coccidiosis and may not be effective against other parasitic diseases.
Future Directions
There are several future directions for research on Diclazuril. One area of interest is the development of new formulations that can improve the bioavailability and efficacy of the compound. Another area of interest is the investigation of the potential therapeutic applications of Diclazuril in other parasitic diseases. Additionally, there is a need for further research on the mechanism of action of Diclazuril and its effects on the host immune response.
Conclusion
In conclusion, Diclazuril is a chemical compound that has been extensively studied for its potential therapeutic applications in veterinary medicine. It has been found to be highly effective against coccidiosis and exhibits a range of biochemical and physiological effects. While there are limitations to its use, Diclazuril has several advantages for use in lab experiments and has several potential future directions for research.
Scientific Research Applications
Diclazuril has been extensively studied for its potential therapeutic applications in veterinary medicine. It has been found to be effective against coccidiosis, a parasitic disease that affects a wide range of animals, including poultry, swine, and cattle. Diclazuril works by inhibiting the development of the parasite within the host, thereby reducing the severity of the disease.
Properties
IUPAC Name |
N-(4-acetamido-2,5-dimethoxyphenyl)-3,4-dichlorobenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16Cl2N2O4/c1-9(22)20-13-7-16(25-3)14(8-15(13)24-2)21-17(23)10-4-5-11(18)12(19)6-10/h4-8H,1-3H3,(H,20,22)(H,21,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUSLZQOINCIIEQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=C(C=C1OC)NC(=O)C2=CC(=C(C=C2)Cl)Cl)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16Cl2N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.